2-(3-chlorophenoxy)-N-cyclopentylbutanamide

• IUPAC Name: 2-(3-chlorophenoxy)-N-cyclopentylbutanamide
• InChI: InChI=1S/C15H20ClNO2/c1-2-14(15(18)17-12-7-3-4-8-12)19-13-9-5-6-11(16)10-13/h5-6,9-10,12,14H,2-4,7-8H2,1H3,(H,17,18)
• InChI Key: ZCRXIVIIQIWUBM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1CCCC1)OC2=CC(=CC=C2)Cl
• Molecular Formula: C15H20ClNO2
• Molecular Weight: 281.78 g/mol

Description

2-(3-chlorophenoxy)-N-cyclopentylbutanamide is an organic compound that has garnered interest in various scientific fields due to its unique chemical structure and properties. This compound is characterized by the presence of a chlorophenoxy group attached to a butanamide backbone, with a cyclopentyl group as a substituent. Its molecular formula is C15H20ClNO2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-chlorophenoxy)-N-cyclopentylbutanamide typically involves the reaction of 3-chlorophenol with butanoyl chloride to form 3-chlorophenoxybutanoyl chloride. This intermediate is then reacted with cyclopentylamine to yield the final product. The reaction conditions often include the use of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(3-chlorophenoxy)-N-cyclopentylbutanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the chlorophenoxy group, where the chlorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or other strong bases in an aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted phenoxy derivatives.

Scientific Research Applications

2-(3-chlorophenoxy)-N-cyclopentylbutanamide has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of agrochemicals and other industrial chemicals

Mechanism of Action

The mechanism of action of 2-(3-chlorophenoxy)-N-cyclopentylbutanamide involves its interaction with specific molecular targets within biological systems. It is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-(3-chlorophenoxy)propionic acid
• 4-(2,4-dichlorophenoxy)butyrate
• 2-(2,4,5-trichlorophenoxy)propionic acid

Uniqueness

2-(3-chlorophenoxy)-N-cyclopentylbutanamide is unique due to its specific structural features, such as the cyclopentyl group, which can influence its chemical reactivity and biological activity. Compared to similar compounds, it may exhibit different pharmacokinetic properties, making it a valuable candidate for various applications .